Cas no 140-76-1 (5-ethenyl-2-methylpyridine)

• Product Name: 5-ethenyl-2-methylpyridine
• CAS No: 140-76-1
• MF: C₈H₉N
• MW: 119.163761854172
• MDL: MFCD01691732
• CID: 36445
• PubChem ID: 8817
• Update Time: 2025-11-06

5-ethenyl-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-vinylpyridine
• 5-vinyl-2-picoline
• 2,5-Methylvinylpyridine
• 2-Methyl-5-vinylpridine
• 2-Methyl-5-vinyl-pyridin
• 2-Picoline,5-vinyl
• 5-Ethenyl-2-methypyridine
• 5-vinyl-2-methylpyridine
• 6-methyl-3-vinylpyridine
• methyl vinyl pyridine
• Pyridine,2-methyl-5-vinyl
• Pyridine,5-ethenyl-2-methyl
• 2-Picoline,5-vinyl- (8CI)
• 2-Methyl-5-vinylpyri
• 2-Picoline, 5-vinyl-
• 5-Vinyl-ALPHA-picoline
• Pyridine, 2-methyl-5-vinyl-
• 2-Methyl-5-vinylpyridine ,97%
• 5-ethenyl-2-methylpyridine
• AC-1494
• 2-Methyl-5-vinyl-pyridine
• GS-6385
• NS00024563
• 25038-86-2
• 34ET764YF8
• UNII-34ET764YF8
• 2-methyl-5-vinyl pyridine
• PYRIDINE, 2-METHYL-5-VINYL
• SCHEMBL36005
• PYRIDINE, 2-METHYL-5-VINYL [HSDB]
• EINECS 205-432-5
• DTXSID2059699
• MVP
• 140-76-1
• Q27256361
• 5-20-06-00218 (Beilstein Handbook Reference)
• MFCD01691732
• A3040
• InChI=1/C8H9N/c1-3-8-5-4-7(2)9-6-8/h3-6H,1H2,2H3
• VJOWMORERYNYON-UHFFFAOYSA-
• Benzofuran-2-boronicacid
• EN300-223633
• Pyridine, 5-ethenyl-2-methyl-
• CS-0050497
• 5-ethenyl-2-methyl-pyridine
• PB17233
• HSDB 6325
• BB 0216397
• 2-MVP
• AKOS006242097
• BRN 0106229
• FT-0649952
• W-108193
• AMY6756
• DB-028156
• Pyridine, 5ethenyl2methyl
• DTXCID7034545
• 2Picoline, 5vinyl
• 5Ethenyl2methylpyridine
• 2-METHYL-5-ETHENYLPYRIDINE
• 2Methyl5vinylpyridine
• 205-432-5
• Pyridine, 2methyl5vinyl

• MDL： MFCD01691732
• Inchi： 1S/C8H9N/c1-3-8-5-4-7(2)9-6-8/h3-6H,1H2,2H3
• InChI Key： VJOWMORERYNYON-UHFFFAOYSA-N
• SMILES： N1C=C(C=C)C=CC=1C

Computed Properties

• Exact Mass: 119.07300
• Monoisotopic Mass: 119.073499
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 98.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 1.0000 (rough estimate)
• Melting Point: 6.3 °F Freezing point (anhydrous ) (EPA, 1998)
• Boiling Point: 212.46°C (rough estimate)
• Flash Point: 56.6°C
• Refractive Index: 1.5330 (estimate)
• PSA: 12.89000
• LogP: 2.03300
• FEMA: 2411

5-ethenyl-2-methylpyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Hazardous Material transportation number：2810
• Safety Term：6.1(b)
• Packing Group：III
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：2-8 °C
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates

Additional information on 5-ethenyl-2-methylpyridine

Recent Advances in the Study of 5-Ethenyl-2-Methylpyridine (CAS: 140-76-1) in Chemical Biology and Pharmaceutical Research

5-Ethenyl-2-methylpyridine (CAS: 140-76-1) is a chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its vinyl and methyl substituents on a pyridine ring, has shown promising potential in various applications, including drug synthesis, material science, and agrochemical development. Recent studies have focused on its unique chemical properties, reactivity, and potential biological activities, making it a subject of interest for researchers aiming to develop novel therapeutic agents and functional materials.

One of the key areas of research involving 5-ethenyl-2-methylpyridine is its role as a building block in the synthesis of more complex molecules. Its vinyl group offers a versatile handle for further functionalization through reactions such as polymerization, cross-coupling, and cycloaddition. Recent publications have highlighted its use in the development of new polymers with enhanced thermal stability and electronic properties, which could be applied in organic electronics and coatings. Additionally, its potential as a ligand in transition metal catalysis has been explored, opening new avenues for catalytic processes in pharmaceutical manufacturing.

In the pharmaceutical domain, 5-ethenyl-2-methylpyridine has been investigated for its potential biological activities. Preliminary studies suggest that derivatives of this compound may exhibit antimicrobial and anti-inflammatory properties. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* reported the synthesis of a series of 5-ethenyl-2-methylpyridine derivatives and their evaluation against bacterial strains, showing moderate to high efficacy. These findings underscore the compound's potential as a scaffold for developing new antibiotics, particularly in the face of rising antibiotic resistance.

Another notable application of 5-ethenyl-2-methylpyridine is in the field of agrochemicals. Researchers have explored its derivatives as potential pesticides and herbicides, leveraging its structural features to target specific enzymes in pests and weeds. A recent patent application disclosed a novel class of herbicides based on 5-ethenyl-2-methylpyridine derivatives, demonstrating significant herbicidal activity with reduced environmental toxicity compared to conventional agents. This aligns with the growing demand for sustainable agrochemical solutions.

Despite these promising developments, challenges remain in the practical application of 5-ethenyl-2-methylpyridine. Issues such as scalability of synthesis, stability under various conditions, and precise control over its reactivity need to be addressed. Ongoing research aims to optimize synthetic routes and explore novel derivatives to overcome these limitations. Collaborative efforts between academia and industry are expected to accelerate the translation of laboratory findings into real-world applications.

In conclusion, 5-ethenyl-2-methylpyridine (CAS: 140-76-1) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span drug development, material science, and agrochemicals, with recent studies highlighting its potential to address critical challenges in these fields. As research progresses, further insights into its properties and applications are anticipated, paving the way for innovative solutions in science and industry.